![molecular formula C13H17N3O2S B4734901 2-{[(pentanoylamino)carbonothioyl]amino}benzamide](/img/structure/B4734901.png)
2-{[(pentanoylamino)carbonothioyl]amino}benzamide
Overview
Description
2-{[(pentanoylamino)carbonothioyl]amino}benzamide, also known as PAC-1, is a small molecule that has been studied for its potential use in cancer treatment. This compound was first synthesized in 2007 by researchers at the University of Illinois, and since then, it has been the subject of numerous scientific studies.
Mechanism of Action
The mechanism of action of 2-{[(pentanoylamino)carbonothioyl]amino}benzamide involves the activation of procaspase-3, an inactive precursor of the enzyme caspase-3, which is involved in the process of apoptosis. This compound binds to procaspase-3 and induces its activation, leading to the cleavage of various cellular proteins and ultimately the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have selective cytotoxicity towards cancer cells, while sparing normal cells. This compound has also been shown to have anti-angiogenic effects, meaning that it can inhibit the formation of new blood vessels that are necessary for tumor growth. Additionally, this compound has been shown to have anti-inflammatory effects, which may contribute to its potential as a cancer treatment.
Advantages and Limitations for Lab Experiments
One advantage of 2-{[(pentanoylamino)carbonothioyl]amino}benzamide as a research tool is its specificity towards cancer cells, which allows for the selective induction of apoptosis in these cells. However, one limitation of using this compound in lab experiments is its complex synthesis method, which may limit its availability and accessibility to researchers.
Future Directions
There are several future directions for research on 2-{[(pentanoylamino)carbonothioyl]amino}benzamide, including the development of more efficient synthesis methods, the optimization of its anti-cancer properties, and the investigation of its potential use in combination with other cancer treatments. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential as a cancer treatment in vivo.
Scientific Research Applications
2-{[(pentanoylamino)carbonothioyl]amino}benzamide has been shown to have potential as a cancer treatment by inducing apoptosis, or programmed cell death, in cancer cells. This compound has been studied in various cancer cell lines, including pancreatic cancer, prostate cancer, and leukemia, and has shown promising results in preclinical studies.
properties
IUPAC Name |
2-(pentanoylcarbamothioylamino)benzamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17N3O2S/c1-2-3-8-11(17)16-13(19)15-10-7-5-4-6-9(10)12(14)18/h4-7H,2-3,8H2,1H3,(H2,14,18)(H2,15,16,17,19) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HYYIPEZBPCXHTF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(=O)NC(=S)NC1=CC=CC=C1C(=O)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17N3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.36 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.